Cas no 945976-43-2 (LP 533401)

• Product Name: LP 533401
• CAS No: 945976-43-2
• MF: C₂₇H₂₂F₄N₄O₃
• MW: 526.482200145721
• CID: 2086253
• PubChem ID: 44560455
• Update Time: 2024-10-25

LP 533401 Chemical and Physical Properties

Names and Identifiers

• LP 533401
• HMS3749G13
• 2-Amino-3-[4-[2-amino-6-[2,2,2-trifluoro-1-[4-(3-fluorophenyl)phenyl]ethoxy]pyrimidin-4-yl]phenyl]pr
• LP-533401
• 4-[2-Amino-6-[2,2,2-trifluoro-1-(3′-fluoro[1,1′-biphenyl]-4-yl)ethoxy]-4-pyrimidinyl]-L-phenylalanine (ACI)
• L
• (2S)-2-Amino-3-(4-(2-imino-6-(2,2,2-trifluoro-1-(3′-fluoro-[1,1′-biphenyl]-4-yl)ethoxy)-2,3-dihydropyrimidin-4-yl)phenyl)propanoic acid
• G14027
• BCP19309
• LP-533401 (free base)
• CS-7843
• VMB97643
• LP 533401;LP-533401
• (2S)-2-amino-3-[4-[2-amino-6-[2,2,2-trifluoro-1-[4-(3-fluorophenyl)phenyl]ethoxy]pyrimidin-4-yl]phenyl]propanoic acid
• (2S)-2-amino-3-(4-(2-amino-6-(2,2,2-trifluoro-1-(4-(3-fluorophenyl)phenyl)ethoxy)pyrimidin-4-yl)phenyl)propanoic acid
• LP533401
• CHEMBL511275
• MS-29740
• (2S)-2-amino-3-(4-(2-amino-6-(2,2,2-trifluoro-1-(3'-fluoro-[1,1'-biphenyl]-4-yl)ethoxy)pyrimidin-4-yl)phenyl)propanoic acid
• L-Phenylalanine, 4-[2-amino-6-[2,2,2-trifluoro-1-(3'-fluoro[1,1'-biphenyl]-4-yl)ethoxy]-4-pyrimidinyl]-; 4-[2-Amino-6-[2,2,2-trifluoro-1-(3'-fluoro[1,1'-biphenyl]-4-yl)ethoxy]-4-pyrimidinyl]-L-phenylalanine; LP 533401; LP-533401
• GTPL11405
• HY-15849
• AKOS040741971
• (2S)-2-Amino-3-(4-(2-amino-6-(2,2,2-trifluoro-1-(3'-fluorobiphenyl-4-yl)ethoxy)pyrimidin-4-yl)phenyl)propanoic acid
• SCHEMBL307901
• BDBM50019143
• 945976-43-2

• Inchi： 1S/C27H22F4N4O3/c28-20-3-1-2-19(13-20)16-8-10-18(11-9-16)24(27(29,30)31)38-23-14-22(34-26(33)35-23)17-6-4-15(5-7-17)12-21(32)25(36)37/h1-11,13-14,21,24H,12,32H2,(H,36,37)(H2,33,34,35)/t21-,24?/m0/s1
• InChI Key： JZWUKILTKYJLCN-XEGCMXMBSA-N
• SMILES： O(C1N=C(N)N=C(C2C=CC(C[C@H](N)C(=O)O)=CC=2)C=1)C(C1C=CC(C2C=CC=C(F)C=2)=CC=1)C(F)(F)F

Computed Properties

• Exact Mass: 526.16280322g/mol
• Monoisotopic Mass: 526.16280322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 38
• Rotatable Bond Count: 8
• Complexity: 759
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 124

LP 533401 Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month